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Compound of Interest

Compound Name: 3-Phenylpropyl! acetate

Cat. No.: B089845

CAS Number: 122-72-5

This technical guide provides an in-depth overview of 3-Phenylpropyl acetate, a compound of
interest for researchers, scientists, and professionals in drug development. This document
outlines its chemical and physical properties, safety and handling protocols, synthesis and
analytical methodologies, and current and potential applications.

Chemical and Physical Properties

3-Phenylpropyl acetate, also known as hydrocinnamyl acetate, is the acetate ester of 3-
phenylpropan-1-ol.[1] It is a colorless liquid with a characteristic floral and spicy odor.[2] It is
found naturally in guava and melon.[2]

Table 1: Physical and Chemical Properties of 3-
Phenylpropyl Acetate
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Property Value Reference(s)
CAS Number 122-72-5 [112][3114]
Molecular Formula C11H1402 [31[5]
Molecular Weight 178.23 g/mol [31[41[5]
Colorless to almost colorless
Appearance o [1]
clear liquid
Odor Floral, spicy [2]
Boiling Point 244-245 °C at 760 mmHg [2][5]
Density 1.01 g/cm3 at 20 °C [3]
Refractive Index 1.494-1.498 at 20 °C [2]
N 0.69 g/L in water; soluble in
Solubility _ [2][3]
oils
Vapor Pressure <0.01 hPa at 20 °C [3]

Flash Point

113 °C (closed cup)

[6]

Autoignition Temp.

445 °C

[3]

Safety and Handling

3-Phenylpropyl acetate is generally considered to have low toxicity. However, standard

laboratory safety precautions should always be observed.

Table 2: GHS Hazard and Precautionary Statements
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GHS Classification Statement Reference(s)
Not classified as hazardous
according to the Globally
Harmonized System (GHS) in
Hazard Statements most reports. Some [1112][5]
notifications indicate H411:
Toxic to aquatic life with long
lasting effects.
P273: Avoid release to the
environment. P391: Collect
) spillage. P501: Dispose of
Precautionary Statements S [1]
contents/container in
accordance with local
regulations.
Table 3: Toxicological Data
Test Result Species Reference(s)
LD50, oral 4700 mg/kg Rat [3][6]
LD50, dermal >5000 mg/kg Rabbit [5]
Skin Irritation No irritant effect [5]
Eye Irritation No irritating effect [5]

Experimental Protocols

Synthesis of 3-Phenylpropyl Acetate

A common method for the synthesis of 3-phenylpropyl acetate is the acetylation of 3-

phenylpropan-1-ol.[1][4]

Typical Procedure:

o To a solution of triphenylphosphine dibromide (PhsPBrz) and ammonium acetate (NHsOAC)

in a suitable solvent, add 3-phenylpropan-1-ol.
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Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the precipitated ammonium bromide
(NHaBr).

Evaporate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of n-hexane
and ethyl acetate as the eluent to yield 3-phenylpropyl acetate.[4]
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Synthesis of 3-Phenylpropyl Acetate

3-Phenylpropan-1-ol + Ph3PBr2 + NH40OAc
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Acetylation Reaction

'

Filtration to remove NH4Br

'
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Column Chromatography

3-Phenylpropyl Acetate

Proposed Wound Healing Effects of 3-Phenylpropyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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